Cas no 1261644-33-0 (4-Bromo-2-iodomandelic acid)

• Product Name: 4-Bromo-2-iodomandelic acid
• CAS No: 1261644-33-0
• MF: C₈H₆BrIO₃
• MW: 356.939914226532
• CID: 4964555
• Update Time: 2025-06-20

4-Bromo-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-iodomandelic acid

• Inchi： 1S/C8H6BrIO3/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： CTBSZRNMLSJHRJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(=O)O)O)Br

Computed Properties

• Exact Mass: 355.85450 g/mol
• Monoisotopic Mass: 355.85450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 356.94

Additional information on 4-Bromo-2-iodomandelic acid

Introduction to 4-Bromo-2-iodomandelic Acid (CAS No: 1261644-33-0)

4-Bromo-2-iodomandelic acid, with the chemical formula C₈H₅BrIO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of halogenated aromatic carboxylic acids, a category known for its diverse applications in synthetic chemistry and drug development. The presence of both bromo and iodo substituents on a mandelic acid backbone imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of complex molecular structures.

The CAS No 1261644-33-0 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise classification and handling. 4-Bromo-2-iodomandelic acid is particularly noted for its role in the preparation of biologically active molecules, including intermediates for potential therapeutic agents. Its structural features facilitate various chemical transformations, such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated aromatic compounds has surged due to their utility in generating novel pharmacophores. 4-Bromo-2-iodomandelic acid has been employed in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The bromo and iodo groups serve as versatile handles for further functionalization, enabling chemists to tailor molecular architectures with high precision.

One of the most compelling aspects of 4-Bromo-2-iodomandelic acid is its application in transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions have been extensively used to introduce new carbon-carbon bonds, a fundamental step in constructing complex organic molecules. The compound’s ability to participate in such reactions makes it an indispensable tool in medicinal chemistry laboratories.

Recent studies have highlighted the significance of halogenated mandelic acids in developing next-generation therapeutics. A notable example is the use of 4-Bromo-2-iodomandelic acid as a precursor in creating small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The structural versatility of this compound allows for the design of molecules with enhanced binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in 4-Bromo-2-iodomandelic acid due to its potential in generating novel drug candidates. Researchers have leveraged its reactivity to develop compounds that modulate critical biological processes. For instance, derivatives of this molecule have been investigated for their ability to inhibit overactive kinases, which are often implicated in tumor growth and progression.

Moreover, the synthetic utility of 4-Bromo-2-iodomandelic acid extends beyond pharmaceuticals. It has found applications in materials science, particularly in the synthesis of organic electronic materials such as OLEDs (organic light-emitting diodes) and conductive polymers. The halogen atoms enhance electron-withdrawing properties, making these materials more suitable for optoelectronic applications.

The chemical properties of 4-Bromo-2-iodomandelic acid also make it a valuable asset in research settings focused on understanding reaction mechanisms and developing new synthetic methodologies. Its participation in various transformations provides insights into how halogen atoms influence molecular reactivity, contributing to advancements in computational chemistry and mechanistic studies.

In conclusion, 4-Bromo-2-iodomandelic acid (CAS No: 1261644-33-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an essential building block for developing innovative therapeutics and functional materials. As research continues to uncover new applications for halogenated aromatic compounds, the significance of 4-Bromo-2-iodomandelic acid is likely to grow even further.